Cas no 1172300-30-9 (4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid)

4-Chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid is a fluorinated pyrazole derivative with significant utility in pharmaceutical and agrochemical research. Its structure, featuring a trifluoroethoxymethyl group and a carboxylic acid moiety, enhances reactivity and binding affinity, making it a valuable intermediate in the synthesis of biologically active compounds. The presence of chlorine and trifluoroethoxy substituents contributes to improved metabolic stability and lipophilicity, which are advantageous in drug design. This compound is particularly useful in the development of enzyme inhibitors and receptor modulators. Its high purity and well-defined chemical properties ensure reproducibility in research applications, supporting advancements in medicinal chemistry and crop protection science.

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid structure

1172300-30-9 structure

Product Name:4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid

CAS No:1172300-30-9

MF:C₇H₆ClF₃N₂O₃

MW:258.582351207733

CID:3159080

PubChem ID:25247769

Update Time:2025-10-17

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid
- AKOS005167929
- STK352110
- 4-Chloro-1-((2,2,2-trifluoroethoxy)methyl)-1H-pyrazole-3-carboxylicacid
- 4-Chloro-1-((2,2,2-trifluoroethoxy)methyl)-1H-pyrazole-3-carboxylic acid
- MFCD09701735
- 4-chloro-1-(2,2,2-trifluoroethoxymethyl)pyrazole-3-carboxylic acid
- 1172300-30-9
- 4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]pyrazole-3-carboxylic acid
- XWB30030
- EN300-92603
- CS-0264332
- MDL： MFCD09701735
- Inchi： 1S/C7H6ClF3N2O3/c8-4-1-13(12-5(4)6(14)15)3-16-2-7(9,10)11/h1H,2-3H2,(H,14,15)
- InChI Key： CROGJKAWZSUREF-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)O)=NN(C=1)COCC(F)(F)F

Computed Properties

Exact Mass: 258.0019042Da
Monoisotopic Mass: 258.0019042Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 264
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 64.4Å²

Experimental Properties

Density: 1.6±0.1 g/cm3
Boiling Point: 353.0±42.0 °C at 760 mmHg
Flash Point: 167.3±27.9 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid Pricemore >>

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Chemenu	CM487287-1g	4-Chloro-1-((2,2,2-trifluoroethoxy)methyl)-1H-pyrazole-3-carboxylic acid	1172300-30-9	97%	1g	$337	2022-06-14
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Enamine	EN300-92603-2.5g	4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid	1172300-30-9	95%	2.5g	$1541.0	2023-02-11
Enamine	EN300-92603-5.0g	4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid	1172300-30-9	95%	5.0g	$2642.0	2023-02-11
Enamine	EN300-92603-10.0g	4-chloro-1-[(2,2,2-trifluoroethoxy)methyl]-1H-pyrazole-3-carboxylic acid	1172300-30-9	95%	10.0g	$4845.0	2023-02-11
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